1-(5-Bromofuran-2-yl)-2-(piperidin-2-yl)ethan-1-one

Specification

• Molecular Formula: C11H14BrNO2
• Molecular Weight: 272.14 g/mol
• IUPAC Name: 1-(5-bromofuran-2-yl)-2-piperidin-2-ylethanone
• Standard InChI: InChI=1S/C11H14BrNO2/c12-11-5-4-10(15-11)9(14)7-8-3-1-2-6-13-8/h4-5,8,13H,1-3,6-7H2
• Standard InChI Key: XBTNNJRKSIUTDW-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)CC(=O)C2=CC=C(O2)Br

Introduction

1-(5-Bromofuran-2-yl)-2-(piperidin-2-yl)ethan-1-one is a heterocyclic organic compound that combines a furan ring with a piperidine moiety. Its molecular formula is C11H14BrNO2, and it has a molecular weight of approximately 272.14 g/mol. This compound is of significant interest in medicinal chemistry due to its potential biological activities and structural versatility.

Synthesis Methods

The synthesis of 1-(5-Bromofuran-2-yl)-2-(piperidin-2-yl)ethan-1-one typically involves the reaction of 5-bromofuran with piperidine derivatives. Common solvents used include dichloromethane or dimethylformamide, with reaction conditions varying based on substrate reactivity.

Applications in Medicinal Chemistry

This compound is primarily used in medicinal chemistry and drug development due to its potential therapeutic effects. It may act as an agonist or antagonist at various receptor sites, influencing pathways involved in pain modulation, anxiety, or other neurological functions.

Potential Biological Activities:

• Pain Modulation: Potential interaction with pain receptors.

• Anxiety: Possible influence on neurological pathways related to anxiety.

• Neurological Functions: May affect other neurological processes.

Comparison with Similar Compounds

Several compounds share structural similarities with 1-(5-Bromofuran-2-yl)-2-(piperidin-2-yl)ethan-1-one, including variations in the heterocyclic ring or substituents. These variations can significantly alter both chemical reactivity and biological activity.

Compound Name	Structure
1-(5-Bromopyridin-2-yl)-2-(piperidin-2-yl)ethan-1-one	Contains a pyridine ring instead of furan; potential for different biological activity.
1-(5-Chlorofuran-2-yl)-2-(piperidin-2-yl)ethan-1-one	Chlorine substitution may alter reactivity and biological properties.
1-(5-Methylfuran-2-yl)-2-(piperidin-3-yloxy)ethanone	Variation in substituents could lead to distinct pharmacological profiles.

Research Findings and Future Directions

Research on 1-(5-Bromofuran-2-yl)-2-(piperidin-2-yl)ethan-1-one focuses on its interaction with biological targets, such as receptors or enzymes, to assess its pharmacokinetic and pharmacodynamic profiles. Understanding these interactions is crucial for evaluating its therapeutic potential.